Bromomethylenebis(phosphonic acid)

• IUPAC Name: [bromo(phosphono)methyl]phosphonic acid
• InChI: InChI=1S/CH5BrO6P2/c2-1(9(3,4)5)10(6,7)8/h1H,(H2,3,4,5)(H2,6,7,8)
• InChI Key: WKBWYLXFNPONGU-UHFFFAOYSA-N
• Canonical SMILES: C(P(=O)(O)O)(P(=O)(O)O)Br
• Molecular Formula: CH5BrO6P2
• DSSTOX Substance ID: DTXSID40147443
• Molecular Weight: 254.90 g/mol
• CAS RN: 10596-21-1

Description

Bromomethylenebis(phosphonic acid) is a type of organophosphorus compound. It is known for its acid properties and its potential for forming a wide range of derivative compounds.

Synthesis Analysis

The synthesis of phosphonic acids can be achieved through various methods. Some of the most common methods include the Arbuzov, Perkow, Mannich, and Kabachnik-Fields reactions. A detailed theoretical investigation has been performed on the mechanism, kinetics, and thermochemistry of the reactions of phosphonic acids.

Molecular Structure Analysis

The molecule of phosphonic acid possesses a tetrahedral geometry. In its pure form, it exists as colorless crystals, is slightly soluble in water, and is highly polar due to its structure.

Chemical Reactions Analysis

Phosphonic acids are known to undergo significant partitioning to the solid phase during wastewater treatment and in natural water bodies. They are also known to degrade in the presence of Mn (II) and oxygen.

Physical And Chemical Properties Analysis

Phosphonic acid, in its pure form, exists as colorless crystals, is slightly soluble in water, and is highly polar due to its structure. It is a diprotic acid, which means it can donate two protons (H+) per molecule.

Scientific Research Applications

Precursor to Chemicals

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Semiconductor Industry

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Polymer-Supported Reagents

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Organophosphorus Resins

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Silyldealkylation

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Mechanism of Action

Target of Action

Bromomethylenebis(phosphonic acid) belongs to the class of drugs known as bisphosphonates . The primary targets of bisphosphonates are diseases of bone, tooth, and calcium metabolism . They have been developed for use in various diseases of bone, tooth, and calcium metabolism .

Mode of Action

Bisphosphonates, including Bromomethylenebis(phosphonic acid), inhibit osteoclastic bone resorption . They attach to hydroxyapatite binding sites on bony surfaces, especially surfaces undergoing active resorption . When osteoclasts begin to resorb bone that is impregnated with bisphosphonate, the bisphosphonate released during resorption impairs the ability of the osteoclasts to form the ruffled border, to adhere to the bony surface, and to produce the protons necessary for continued bone resorption . Bisphosphonates also reduce osteoclast activity by decreasing osteoclast progenitor development and recruitment and by promoting osteoclast apoptosis .

Biochemical Pathways

Bromomethylenebis(phosphonic acid) affects the biochemical pathways involved in bone resorption . All known biosynthetic pathways for phosphonate natural products share the initial step in which PEP phosphomutase converts PEP to PnPy with a C–P bond . Thus, all known biosynthetic gene clusters for phosphonate and phosphinate natural products contain the gene encoding PEP phosphomutase .

Pharmacokinetics

Bisphosphonates, in general, are known to have strong affinity for metal ions . The P-C-P bond of the bisphosphonates is stable to heat and most chemical reagents, and completely resistant to enzymatic hydrolysis . They have a strong affinity for metal ions .

Result of Action

The result of Bromomethylenebis(phosphonic acid)'s action is the inhibition of bone resorption . This leads to a decrease in osteoclast activity and promotes osteoclast apoptosis . In addition to their inhibitory effect on osteoclasts, bisphosphonates appear to have a beneficial effect on osteoblasts .

Action Environment

The action environment of Bromomethylenebis(phosphonic acid) is primarily within the bone tissue, where it binds to hydroxyapatite and inhibits osteoclast activity The stability of the p-c-p bond of bisphosphonates to heat and most chemical reagents suggests that it may be relatively stable under a variety of environmental conditions .

Safety and Hazards

Direct exposure to phosphonic acid may cause skin and eye irritation. If ingested or inhaled, it can harm the respiratory system and digestive tract. Therefore, it is essential to handle this chemical compound with adequate protection and care.

Future Directions

Phosphonic acids have found use in numerous fields, especially chemistry and biochemistry. The diverse nature of this compound has led to ongoing research to explore its further potential uses. The development of new high-efficiency composite dry powders requires a better understanding of fundamental physical-chemical mechanisms of their effects on flame.